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Compound of Interest

Compound Name: Mercury(l) iodide

Cat. No.: B3057228

A Comparative Analysis of Mercury(l) lodide and Mercury(ll) lodide for Research Applications

This guide provides a detailed comparison of the chemical and physical properties of
Mercury(l) iodide (HgzI2) and Mercury(ll) iodide (Hglz), intended for researchers, scientists,
and professionals in drug development. The information presented is supported by
experimental data to facilitate an objective evaluation of these two compounds.

Data Presentation: A Side-by-Side Comparison

The following table summarizes the key quantitative and qualitative properties of Mercury(l)
iodide and Mercury(ll) iodide for easy reference and comparison.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b3057228?utm_src=pdf-interest
https://www.benchchem.com/product/b3057228?utm_src=pdf-body
https://www.benchchem.com/product/b3057228?utm_src=pdf-body
https://www.benchchem.com/product/b3057228?utm_src=pdf-body
https://www.benchchem.com/product/b3057228?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3057228?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative

Check Availability & Pricing

Property

Mercury(l) lodide (HgzI2)

Mercury(ll) lodide (Hgl2)

Chemical Formula

Hgzl2[1]

Hgl2[2][3]

Molar Mass 654.99 g/mol [1] 454.40 g/mol [3]
Scarlet-red or orange-red
Dark yellow, opaque, odorless, tasteless, heavy
Appearance amorphous or crystalline powder/crystals (a-form)[2][6]
powder[1][4][5] [7]. Turns yellow above 127°C
(B-form)[2][3]-
) ) 290°C (with decomposition)[4]
Melting Point 8] 259°C[2][3]
Boiling Point Sublimes at 140°C[8][9] 354°C[2][3]

Solubility in Water

Insoluble[5][10]. Solubility
product (Ksp) = 5.2 x 10~2°[1].

Hardly soluble (<100 ppm)[3].
6 mg/100 mL[3]. Solubility
product (Ksp) = 2.9 x 10-27[3].

Solubility in Solvents

Insoluble in alcohol and
ether[9]. Soluble in castor
0il[10].

Slightly soluble in alcohol and
ether[3]. Soluble in excess
potassium iodide (KI) solution,
acetone, chloroform, and ethyl
acetate[3][6].

Crystal Structure

Tetragonal, with linear I1-Hg-Hg-
I units[1][11].

Tetragonal (a-form)[2][12]. Also
exists in yellow (B) and orange

metastable forms[3][13].

Density 7.7 g/mL[1][5] 6.36 g/cm3[2][3]
Stabilt Photosensitive; decomposes Light-sensitive[2][6]. Stable
abili
Y to Hg and Hglz[1][4]. under normal conditions[14].
Extremely toxic. Fatal if
Highly toxic. Can cause swallowed, inhaled, or in
Toxicity weakness, loss of teeth, and contact with skin[2][14]. May

necrosis[1].

cause organ damage through

prolonged exposure[14].

© 2025 BenchChem. All rights reserved. 2/8

Tech Support


https://en.wikipedia.org/wiki/Mercury(I)_iodide
https://www.azom.com/article.aspx?ArticleID=8447
https://en.wikipedia.org/wiki/Mercury(II)_iodide
https://en.wikipedia.org/wiki/Mercury(I)_iodide
https://en.wikipedia.org/wiki/Mercury(II)_iodide
https://en.wikipedia.org/wiki/Mercury(I)_iodide
https://pubchem.ncbi.nlm.nih.gov/compound/Mercurous-Iodide
https://www.echemi.com/sds/mercury-iodide-pd180521114780.html
https://www.azom.com/article.aspx?ArticleID=8447
https://pubchem.ncbi.nlm.nih.gov/compound/Mercuric-Iodide
https://cymitquimica.com/cas/7774-29-0/
https://www.azom.com/article.aspx?ArticleID=8447
https://en.wikipedia.org/wiki/Mercury(II)_iodide
https://pubchem.ncbi.nlm.nih.gov/compound/Mercurous-Iodide
https://www.chemicalbook.com/ChemicalProductProperty_US_CB5446757.aspx
https://www.azom.com/article.aspx?ArticleID=8447
https://en.wikipedia.org/wiki/Mercury(II)_iodide
https://www.chemicalbook.com/ChemicalProductProperty_US_CB5446757.aspx
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=4069
https://www.azom.com/article.aspx?ArticleID=8447
https://en.wikipedia.org/wiki/Mercury(II)_iodide
https://www.echemi.com/sds/mercury-iodide-pd180521114780.html
https://cameochemicals.noaa.gov/chemical/1054
https://en.wikipedia.org/wiki/Mercury(I)_iodide
https://en.wikipedia.org/wiki/Mercury(II)_iodide
https://en.wikipedia.org/wiki/Mercury(II)_iodide
https://en.wikipedia.org/wiki/Mercury(II)_iodide
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=4069
https://cameochemicals.noaa.gov/chemical/1054
https://en.wikipedia.org/wiki/Mercury(II)_iodide
https://en.wikipedia.org/wiki/Mercury(II)_iodide
https://pubchem.ncbi.nlm.nih.gov/compound/Mercuric-Iodide
https://en.wikipedia.org/wiki/Mercury(I)_iodide
https://pmc.ncbi.nlm.nih.gov/articles/PMC3274835/
https://www.azom.com/article.aspx?ArticleID=8447
https://next-gen.materialsproject.org/materials/mp-23192
https://en.wikipedia.org/wiki/Mercury(II)_iodide
https://www.researchgate.net/publication/233661569_Polymorphs_and_Structures_of_Mercuric_Iodide
https://en.wikipedia.org/wiki/Mercury(I)_iodide
https://www.echemi.com/sds/mercury-iodide-pd180521114780.html
https://www.azom.com/article.aspx?ArticleID=8447
https://en.wikipedia.org/wiki/Mercury(II)_iodide
https://en.wikipedia.org/wiki/Mercury(I)_iodide
https://pubchem.ncbi.nlm.nih.gov/compound/Mercurous-Iodide
https://www.azom.com/article.aspx?ArticleID=8447
https://pubchem.ncbi.nlm.nih.gov/compound/Mercuric-Iodide
https://sds.mcmaster.ca/Mercury_(II)_Iodide.pdf
https://en.wikipedia.org/wiki/Mercury(I)_iodide
https://www.azom.com/article.aspx?ArticleID=8447
https://sds.mcmaster.ca/Mercury_(II)_Iodide.pdf
https://sds.mcmaster.ca/Mercury_(II)_Iodide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3057228?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

Experimental Protocols

Detailed methodologies for the synthesis of both compounds are provided below, based on
established laboratory procedures.

Synthesis of Mercury(l) lodide (HgzlI2)

Mercury(l) iodide can be synthesized through the direct reaction of elemental mercury with
iodine[1]. Another method involves the reaction of a mercurous salt with potassium iodide[4].

Method 1: Direct Reaction
o Reactants: Elemental mercury (Hg) and lodine (I2).
e Procedure: Combine stoichiometric amounts of mercury and iodine in a sealed container.

e Reaction: The mixture is agitated until the reaction is complete, forming the yellow precipitate
of Mercury(l) iodide.

« Purification: The product is washed with a suitable solvent to remove any unreacted starting
materials and then dried.

Method 2: Precipitation

e Reactants: A solution of a mercurous salt (e.g., mercurous nitrate, Hg2(NO3s)2) and a solution
of potassium iodide (KI)[4].

e Procedure: Slowly add the potassium iodide solution to the mercurous nitrate solution with
constant stirring.

» Precipitation: A bright yellow precipitate of Mercury(l) iodide will form.

« |solation: The precipitate is collected by filtration, washed with deionized water to remove
soluble impurities, and then dried.

Synthesis of Mercury(ll) lodide (Hglz2)

Mercury(ll) iodide is commonly synthesized by a precipitation reaction between an aqueous
solution of a mercury(ll) salt and an iodide salt[2][3].
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Method: Precipitation Reaction
e Reactants: Mercury(ll) chloride (HgClz) and potassium iodide (KI)[3][15].
e Procedure:

o Prepare an aqueous solution of mercury(ll) chloride.

o Prepare an aqueous solution of potassium iodide[15].

o Slowly add the potassium iodide solution to the mercury(ll) chloride solution while
stirring[2][3].

» Precipitation: A scarlet-red precipitate of Mercury(ll) iodide will form immediately[15].
e Isolation and Purification:
o The precipitate is collected via filtration[3][15].

o The collected solid is washed thoroughly with water to remove any soluble byproducts,
such as potassium chloride (KCI)[15].

o The product is then dried at a controlled temperature (e.g., 70°C) to yield the final, purified
Mercury(ll) iodide[2][3].

Visualizing Chemical Processes and Relationships

The following diagrams, generated using Graphviz (DOT language), illustrate key processes
and relationships involving Mercury(l) and Mercury(ll) iodide.
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Caption: Synthesis and thermochromic behavior of Mercury(ll) iodide.

Mercury(l) lodide

(Hgl2)
Dark Yellow Solid

Decomposition
(e.g., upon exposure to light)

Elemental Mercury Mercury(ll) lodide

(Hg) (Hgl2)
Liquid Metal Red Solid

Click to download full resolution via product page

Caption: Disproportionation of Mercury(l) iodide.

Reactivity and Handling Considerations

Both Mercury(l) iodide and Mercury(ll) iodide are highly toxic compounds and must be
handled with extreme caution in a well-ventilated fume hood with appropriate personal
protective equipment (PPE), including gloves, lab coat, and safety goggles[2][16].
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Mercury(l) lodide:

« |Is known to be photosensitive and will disproportionate into elemental mercury and
Mercury(ll) iodide upon exposure to light[1][4]. This should be a key consideration for storage
and handling.

o Overexposure can lead to severe health effects, including muscular tremors and damage to
bodily tissues[1].

Mercury(ll) lodide:

« |s highly reactive with a variety of substances, including chlorides, lead salts, and copper
salts[2].

e |tis a potent poison, and exposure through any route (ingestion, inhalation, or skin contact)
can be fatal[14][16]. Chronic exposure may lead to kidney damage and other systemic
effects[14][16].

e Itis also very toxic to aquatic life with long-lasting effects, necessitating careful disposal
according to hazardous waste protocols[2][14].

In summary, while both compounds have applications in research and synthesis, their distinct
properties, particularly stability and reactivity, will dictate their suitability for specific
experimental conditions. The extreme toxicity of both compounds underscores the critical
importance of adhering to strict safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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